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Compound of Interest

Compound Name: Antifungal agent 36

Cat. No.: B7805992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective overview of the publicly available research findings on

"Antifungal agent 36" (CAS Number: 34967-98-1), also identified as N-(cyclohexyl)-N-methyl-

5-methyl-3-isoxazolecarboxamide. While this compound is marketed as a potent antifungal

agent, a comprehensive independent validation of its efficacy, mechanism of action, and

comparative performance is notably absent in the public domain. This document summarizes

the limited available data and highlights the significant information gaps.

Chemical and Physical Properties
Property Value

Chemical Name
N-(cyclohexyl)-N-methyl-5-methyl-3-

isoxazolecarboxamide

Alternative Name Antifungal agent 36, Compound I

CAS Number 34967-98-1

Molecular Formula C₁₄H₂₁NO₂

Molecular Weight 235.32 g/mol
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The only publicly accessible quantitative data on the antifungal activity of "Antifungal agent
36" comes from information provided by several chemical suppliers. This data indicates activity

against specific plant pathogenic fungi.

Table 1: Summary of In Vitro Antifungal Activity of Antifungal agent 36

Target Organism Concentration Exposure Time Observed Effect

Ustilago scitaminea 12 mg/L 6 days
Antifungal activity[1][2]

[3][4]

Tilletia tritici 12 mg/L 6 days
Antifungal activity[1][2]

[3][4]

Rhizoctonia solani 12 mg/L 6 days
Antifungal activity[1][2]

[3][4]

Note: The original source of this data, including the detailed experimental protocol, is not

publicly available. MedChemExpress, a supplier of the compound, states that they have not

independently confirmed the accuracy of these findings.

Experimental Protocols
A critical deficiency in the available information is the absence of detailed experimental

methodologies. To conduct independent validation or comparative studies, researchers would

need access to the protocols used to generate the existing data. This includes, but is not

limited to:

Minimum Inhibitory Concentration (MIC) Assay: The exact broth microdilution or agar dilution

method, including media, inoculum preparation, and incubation conditions.

Time-Kill Curve Studies: Methodologies to determine the fungicidal or fungistatic activity over

time.

In Vivo Efficacy Models: Information on any animal or plant models used to assess efficacy.

Cytotoxicity Assays: Data on the compound's effects on mammalian or other non-target cells.
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Without these protocols, direct comparison with other antifungal agents is not feasible.

Mechanism of Action and Signaling Pathways
There is no specific information in the public domain regarding the mechanism of action of

"Antifungal agent 36". However, based on its chemical structure as an isoxazolecarboxamide,

it may belong to the class of succinate dehydrogenase inhibitor (SDHI) fungicides.

Potential Mechanism of Action: Succinate
Dehydrogenase Inhibition
Many fungicides containing a carboxamide moiety, particularly those effective against

Basidiomycetes like Rhizoctonia solani, function by inhibiting the enzyme succinate

dehydrogenase (also known as complex II) in the mitochondrial respiratory chain.[1][2][3][4][5]

This inhibition disrupts the Krebs cycle and electron transport, leading to a depletion of cellular

ATP and ultimately fungal cell death.

The diagram below illustrates the general workflow for investigating the mechanism of action of

a potential SDHI fungicide.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7805992?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30677351/
https://apsjournals.apsnet.org/doi/10.1094/PDIS-07-16-1015-RE
https://www.mdpi.com/2073-4395/12/12/3075
https://pubmed.ncbi.nlm.nih.gov/34615378/
https://apsjournals.apsnet.org/doi/10.1094/PHYTO-06-21-0266-R
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Investigating SDHI Fungicides
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Workflow for SDHI Mechanism Investigation
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Comparative Analysis
Due to the lack of publicly available and independently validated data, a direct comparison of

"Antifungal agent 36" with other antifungal agents is not possible at this time. To establish its

relative potency and spectrum of activity, studies comparing it to standard-of-care antifungals

for relevant fungal pathogens would be required.

Conclusion and Future Directions
"Antifungal agent 36" is commercially available and has been anecdotally reported to have

activity against a narrow range of plant pathogenic fungi. However, the lack of peer-reviewed

research, detailed experimental protocols, and any data on its mechanism of action, safety, and

comparative efficacy presents a significant challenge for its independent validation and

potential development.

For the scientific community to assess the true potential of "Antifungal agent 36", the following

are required:

Publication of primary research data: The original study detailing the synthesis, antifungal

screening, and initial characterization of this compound needs to be made publicly available.

Independent verification: Researchers need to perform independent studies to confirm the

reported antifungal activity and to expand the tested fungal species.

Mechanism of action studies: A thorough investigation into how this compound exerts its

antifungal effects is crucial.

Comparative studies: The efficacy of "Antifungal agent 36" should be benchmarked against

existing antifungal drugs.

Safety and toxicity profiling: In vitro and in vivo studies are necessary to determine the safety

profile of the compound.

Without this fundamental information, "Antifungal agent 36" remains a compound of unknown

potential and risk, limiting its consideration for any research or development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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